iron(3+);oxygen(2-)

• IUPAC Name: iron(3+);oxygen(2-)
• InChI: InChI=1S/Fe.19O/q+3;19*-2
• InChI Key: AVOKRJIFHPTZPM-UHFFFAOYSA-N
• Canonical SMILES: [O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[O-2].[Fe+3]
• Molecular Formula: FeO19-35
• Molecular Weight: 359.83 g/mol

Description

Iron(III) oxide, with the chemical formula Fe₂O₃, is an inorganic compound composed of iron in the +3 oxidation state and oxygen in the −2 state. It is commonly known as hematite in its mineral form and is a critical industrial material due to its stability, magnetic properties, and catalytic activity . Key characteristics include:

• Physical Properties: Reddish-brown color, high melting point (~1,565°C), and insolubility in water .
• Structural Features: Crystallizes in the corundum structure (α-Fe₂O₃), with hexagonal close-packed oxygen layers and iron ions occupying octahedral sites .
• Applications: Used as a pigment, catalyst in chemical reactions (e.g., solid rocket propellants), and raw material in steel production .

Preparation Methods

The preparation methods for iron(3+);oxygen(2-) involve several synthetic routes and reaction conditions. Industrial production methods typically include the use of specific catalysts and controlled environments to ensure the purity and yield of the compound. Detailed synthetic routes and reaction conditions are often proprietary and may require access to specialized chemical databases or patents for comprehensive information.

Chemical Reactions Analysis

iron(3+);oxygen(2-) undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific solvents that facilitate the desired transformations. The major products formed from these reactions depend on the specific conditions and reagents used, but they often include derivatives and intermediates that are valuable for further chemical synthesis.

Scientific Research Applications

iron(3+);oxygen(2-) has a wide range of scientific research applications. In chemistry, it is used as a reagent for synthesizing other compounds. In biology, it may be used to study cellular processes and interactions. In medicine, it has potential applications in drug development and therapeutic research. In industry, iron(3+);oxygen(2-) is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of iron(3+);oxygen(2-) involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to certain receptors or enzymes, thereby modulating their activity. This interaction can lead to various biological responses, depending on the specific target and pathway involved.

Comparison with Similar Compounds

Comparison with Similar Iron Oxides

Iron(III) oxide belongs to a family of iron-oxygen compounds, each differing in oxidation states, structure, and applications. Below is a detailed comparison with FeO (iron(II) oxide), Fe₃O₄ (magnetite), and hydrated forms of Fe₂O₃.

Iron(II) Oxide (FeO)

• Formula/Structure : FeO (rock-salt structure) .
• Oxidation State : Iron in +2 state.
• Properties :
  • Black powder, unstable in air, and easily oxidized to Fe₃O₄ or Fe₂O₃ .
  • Reacts with acids to form Fe²⁺ salts (e.g., FeCl₂) .
• Applications: Limited due to instability; used in niche industrial processes under controlled reducing conditions .

Iron(II,III) Oxide (Fe₃O₄, Magnetite)

• Formula/Structure : Fe²⁺Fe³⁺₂O₄ (inverse spinel structure) .
• Oxidation States : Mixed +2 and +3 iron ions.
• Properties :
  • Black, ferrimagnetic, and naturally occurring as magnetite .
  • Higher electrical conductivity than Fe₂O₃ .
• Applications: Magnetic nanoparticles for biomedical imaging (MRI contrast agents) . Catalysis and wastewater treatment due to redox activity .

Hydrated Iron(III) Oxide (Fe₂O₃·nH₂O)

• Formula/Structure : Amorphous or poorly crystalline, with variable water content .
• Properties :
  • Yellow to brown color, lower thermal stability compared to anhydrous Fe₂O₃ .
  • Used in water treatment as an adsorbent for heavy metals .

Comparative Data Table

Property	Fe₂O₃ (Hematite)	FeO (Wüstite)	Fe₃O₄ (Magnetite)	Fe₂O₃·nH₂O (Hydrate)
Formula	Fe₂O₃	FeO	Fe₃O₄	Fe₂O₃·nH₂O
Oxidation States	Fe³⁺	Fe²⁺	Fe²⁺, Fe³⁺	Fe³⁺
Color	Reddish-brown	Black	Black	Yellow-brown
Magnetic Behavior	Antiferromagnetic*	Non-magnetic	Ferrimagnetic	Non-magnetic
Solubility in Acid	Soluble (forms Fe³⁺)	Soluble (forms Fe²⁺)	Soluble (mixed ions)	Partially soluble
Key Applications	Pigments, catalysis	Industrial reductant	MRI contrast agents	Water purification

*Note: α-Fe₂O₃ is antiferromagnetic but exhibits weak ferromagnetism in nanoparticle forms .

Research Findings and Industrial Relevance

• Catalytic Performance: Fe₂O₃ nanoparticles enhance burn rates in solid rocket propellants by 20–30% compared to bulk forms .
• Magnetic Properties: Magnetite (Fe₃O₄) nanoparticles exhibit superparamagnetism, making them ideal for targeted drug delivery .
• Environmental Use : Hydrated Fe₂O₃ effectively removes arsenic (As³⁺) from contaminated water with >90% efficiency .